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Compound of Interest

Compound Name: (+)-Osbeckic acid

Cat. No.: B12387064 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

document provides essential safety and logistical information for the proper disposal of (+)-
Osbeckic acid.

(+)-Osbeckic acid is a vasorelaxant naturally found in Tartary Buckwheat.[1][2] While specific

detailed disposal instructions for (+)-Osbeckic acid are not readily available in public safety

data sheets, general principles for the disposal of acidic organic compounds should be strictly

followed to ensure personnel safety and environmental compliance.

Chemical and Physical Properties
A summary of the known properties of (+)-Osbeckic acid is provided below to inform handling

and disposal procedures.
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Property Value Source

CAS Number 112923-64-5 [1]

Molecular Formula C₇H₆O₆ [1]

Molecular Weight 186.12 g/mol [1]

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[4]

To enhance solubility, warming

the tube to 37°C and using an

ultrasonic bath may be

effective.[1][4]

Disposal Protocol
The following step-by-step guide outlines the recommended procedure for the disposal of (+)-
Osbeckic acid. This protocol is based on general best practices for laboratory chemical waste

management.

Step 1: Personal Protective Equipment (PPE)

Before handling (+)-Osbeckic acid, ensure appropriate PPE is worn. This includes:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect unadulterated solid (+)-Osbeckic acid waste in a clearly labeled, sealed container

designated for solid organic acid waste.
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Contaminated materials such as weighing paper, gloves, and wipes should also be placed

in this container.

Liquid Waste:

Solutions of (+)-Osbeckic acid should be collected in a separate, sealed, and clearly

labeled container for liquid organic waste.

Do not mix with incompatible waste streams such as bases, oxidizing agents, or reactive

metals.[5][6]

Step 3: Neutralization of Small Quantities (if permissible by institutional policy)

For very small quantities of purely acidic solutions of (+)-Osbeckic acid without other

hazardous components, neutralization may be an option prior to disposal, provided it is allowed

by your institution's safety protocols.[7][8]

Caution: Neutralization reactions can be exothermic. Perform this procedure in a fume hood

and add the neutralizing agent slowly while stirring.

Procedure:

Dilute the acidic solution with a large amount of water in a suitable container.

Slowly add a weak base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate

(Na₂CO₃), until the pH is between 6.0 and 8.0.

The neutralized solution may be suitable for drain disposal, but only if it contains no other

hazardous materials and is in accordance with local regulations. Always check with your

institution's Environmental Health and Safety (EHS) office first.

Step 4: Labeling and Storage of Waste

All waste containers must be clearly labeled with the full chemical name, "(+)-Osbeckic
Acid," and any other components of the waste stream.

Indicate the approximate concentration and quantity.
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Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.[9]

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Osbeckic acid waste.
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Caption: Disposal workflow for (+)-Osbeckic acid.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the relevant Safety Data Sheets for all chemicals in

your waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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